Cas no 6869-47-2 ((3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol)

• Product Name: (3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol
• CAS No: 6869-47-2
• MF: C₂₅H₄₄N₂O₂
• MW: 404.629067420959
• CID: 1730204
• PubChem ID: 20054951
• Update Time: 2025-04-21

(3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol Chemical and Physical Properties

Names and Identifiers

• (3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol
• (3b,4a,5a,7b)-3-(Dimethylamino)-4-methyl-5-conanine-5,7-diol
• 3b-(Dimethylamino)-4a-methyl-5a-conanine-5,7b-diol
• Kurcholessine
• 3β-(Dimethylamino)-4α-methyl-5α-conanine-5,7β-diol
• Conanine-5,7-diol, 3-(dimethylamino)-4-methyl-, (3beta,4alpha,5alpha,7beta)-
• (3.BETA.,4.ALPHA.,5.ALPHA.,7.BETA.)-3-(DIMETHYLAMINO)-4-METHYL-5-CONANINE-5,7-DIOL
• SCHEMBL5002310
• (3beta,4alpha,5alpha,7beta)-3-(Dimethylamino)-4-methyl-5-conanine-5,7-diol
• Q27272162
• Conanine-5,7-diol, 3-(dimethylamino)-4-methyl-, (3.beta.,4.alpha.,5.alpha.,7.beta.)-
• 6869-47-2
• 993ECR9G0R
• Kurcholessine [MI]
• UNII-993ECR9G0R
• (1S,2S,5S,6S,9R,12S,13R,16S,17R,18R,20S)-16-(dimethylamino)-6,7,13,17-tetramethyl-7-azapentacyclo[10.8.0.02,9.05,9.013,18]icosane-18,20-diol
• (1S,2S,5S,6S,9R,12S,13R,16S,17R,18R,20S)-16-(dimethylamino)-6,7,13,17-tetramethyl-7-azapentacyclo(10.8.0.02,9.05,9.013,18)icosane-18,20-diol

• Inchi： 1S/C25H44N2O2/c1-15-20(26(4)5)10-11-23(3)18-9-12-24-14-27(6)16(2)17(24)7-8-19(24)22(18)21(28)13-25(15,23)29/h15-22,28-29H,7-14H2,1-6H3/t15-,16+,17-,18+,19+,20+,21+,22-,23-,24+,25-/m1/s1
• InChI Key： OXOKQBJXPMVNLS-QTGGLPCTSA-N
• SMILES： O[C@]12[C@H](C)[C@H](CC[C@]1(C)[C@H]1CC[C@]34CN(C)[C@@H](C)[C@H]3CC[C@H]4[C@@H]1[C@H](C2)O)N(C)C

Computed Properties

• Exact Mass: 404.34
• Monoisotopic Mass: 404.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.12
• Melting Point: 218.5-221.5°
• Boiling Point: 512°C at 760 mmHg
• Flash Point: 230.2°C
• Refractive Index: 1.574
• Specific Rotation: D20 -4 ±2° (CHCl3), +5 ±2° (c = 0.01, abs ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Conanine-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Conanine-type alkaloids